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Executive Summary

Topic: Structural Authentication and CAS Retrieval Strategy for 3-Butyl-5-methylpyridine
Primary Identifier (IUPAC): 3-butyl-5-methylpyridine Molecular Formula: CioH1sN[1]

The identification of specific alkylpyridine isomers, such as 3-butyl-5-methylpyridine (often
gueried as 5-butyl-3-methylpyridine), presents a unique challenge in chemical informatics.
Unlike symmetrically substituted lutidines (e.g., 3,5-dimethylpyridine, CAS 591-22-0) or
common monosubstituted analogs (e.g., 3-butylpyridine, CAS 539-32-2), asymmetric 3,5-
dialkylpyridines often lack indexed entries in public-tier databases (PubChem, ChemSpider).[1]

This guide provides a Senior Scientist’s protocol for the structural validation, synthesis, and
database retrieval of this compound. It shifts the focus from a passive "lookup" to an active
structural confirmation workflow, ensuring that researchers are working with the exact
regioisomer required for SAR (Structure-Activity Relationship) or ligand design.[1]

Part 1: Chemical Identity & Nomenclature Matrix
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To successfully retrieve the CAS number or procure this material, one must first correct the

nomenclature to standard IUPAC conventions (Alphabetical order of substituents: Butyl before

Methyl).

The Identity Matrix

Use the following descriptors for precise database querying (SciFinder-n, Reaxys, or vendor

catalogs).

Descriptor

Value

Technical Note

Preferred IUPAC Name

3-butyl-5-methylpyridine

User Query Correction: "5-
butyl-3-methyl" is chemically
valid but alphabetically non-
standard.[1]

Use for substructure

SMILES CCCCclcncc(C)cl )
searching.
INChI=1S/C10H15N/c1-3-4-5- Standardizes
InChl String 10-6-9(2)7-11-8-10/h6-8H,3- tautomers/protonation states.
5H2,1-2H3 [1]
] Use this hash for exact
Computed via standard ]
InChlKey _ database matches to avoid
algorithm ) )
isomer confusion.
Molecular Weight 149.23 g/mol Monoisotopic Mass: 149.1204

CAS Registry Status

Provisional/Rare

Critical Insight: Asymmetric
3,5-dialkylpyridines often do
not have a "common" CAS in
public domains.[1] They are
indexed by structure. Closest
analog: 3-Ethyl-5-
methylpyridine (CAS 3999-78-
8).[11[2]
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Part 2: Structural Validation Protocol (The "Lookup"
Logic)[1]

When a direct CAS hit is unavailable, the researcher must validate the compound's identity
through predictive analytics and spectroscopic confirmation. This protocol prevents the
common error of confusing the 3,5-isomer (meta-like) with the 2,5-isomer (para-like, often
Fusaric acid derivatives).[1]

The Regioisomer Discrimination Workflow

The 3,5-substitution pattern preserves the

symmetry of the pyridine ring only if substituents are identical. For 3-butyl-5-methylpyridine, the
symmetry is broken, but the magnetic environment remains distinct from 2,X-isomers.[1]

Graphviz Diagram: Isomer Verification Logic
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Unknown Alkylpyridine Sample

Step 1: GC-MS Analysis
(Molecular lon m/z 149)

onfirm Alkyl Chain

Fragmentation Pattern
(McLafferty Rearrangement?)

Step 2: 1H NMR (Aromatic Region)

Check Aromatic Signals
(Positions 2, 4, 6)

Strong Coupling (J=8Hz)\Weak Coupling (J=2Hz)

Isomer: 2,5-Disubstituted Isomer: 3,5-Disubstituted

(3 distinct signals, J_ortho present) (2 singlets/broad doublets, J_meta ~2Hz)

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing 3,5-disubstituted pyridines from 2,5-isomers using
NMR coupling constants.

Spectroscopic Fingerprint (Expected)[1]
e 1H NMR (CDCl3):

o 8.2-8.3 ppm: Two signals corresponding to H2 and H6.[1] In 3,5-substitution, these protons
are chemically equivalent only if substituents are identical.[1] With Butyl/Methyl, they will
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appear as two distinct signals very close together (or overlapping) with small meta-
coupling (

Hz).[1]

o 7.3-7.4 ppm: One signal for H4. It typically appears as a triplet of triplets (or broad singlet)
due to meta-coupling to both H2 and H6.[1]

o Key Differentiator: The absence of ortho-coupling (
Hz) rules out 2,3- or 2,5-substitution.[1]

Part 3: Synthesis & Procurement Strategy

Since 3-butyl-5-methylpyridine is not a commodity chemical (unlike 3-picoline), "looking it up"
often fails.[1] The professional approach is to define its synthesis route to validate its existence
or request custom synthesis.

The Suzuki-Miyaura Cross-Coupling Route

The most reliable route to asymmetric 3,5-pyridines avoids the harsh conditions of Chichibabin
synthesis (which favors 2,4/2,6 positions).[1]

Protocol:
 Starting Material: 3,5-Dibromopyridine (CAS 625-92-3).[1]

e Step A (Controlled Mono-coupling): React with 1.0 eq Methylboronic acid (Pd(dppf)Clz,
K2COs, Dioxane/H20).[1]

o Target Intermediate: 3-bromo-5-methylpyridine (CAS 3430-16-8).[1]

o Step B (Second Coupling): React intermediate with n-Butylboronic acid (or n-Butylzinc
bromide for Negishi coupling).

Graphviz Diagram: Synthesis Pathway

Intermediate:
3-Bromo-5-methylpyridine

3,5-Dibromopyridine
(CAS 625-92-3)

Suzuki Coupling A
(1.0 eq MeB(OH)2)

Suzuki/Negishi B
(n-BuB(OH)2 / n-BuZnBr)

Target:
3-Butyl-5-methylpyridine

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Stepwise synthetic route for asymmetric 3,5-functionalization of the pyridine core.

Part 4: Database Retrieval Instructions (The
"Lookup")

Do not rely on Google for this specific isomer. Use the following "Self-Validating" search
protocol in professional databases (SciFinder-n / Reaxys):

e Do NOT search by name: "5-butyl-3-methylpyridine” may fail due to nomenclature variations.

[1]

e Search by Substructure:

o

Draw the Pyridine ring.

[¢]

Lock positions 2, 4, and 6 as Hydrogen (H).[1]

[¢]

Place a Methyl group at position 3.[3][4]

o

Place a Butyl chain (C4) at position 5.
e Search by Formula + Fragment:
o Query: Formula C10H15N AND Fragment Pyridine.

o Filter results by "Isomer"” to separate from 4-butyl-2-methylpyridine.[1]

Why the CAS might be "Missing”

If the search returns no CAS number, the compound is classified as a Novel Chemical Entity
(NCE) in the context of the registry. In this case, you must:

e Use the SMILES code for internal registration.

o Refer to the compound as "Analogue of CAS 3999-78-8 (3-Ethyl-5-methylpyridine)" in
regulatory documents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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